Cas no 1807292-87-0 (Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate)

• Product Name: Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate
• CAS No: 1807292-87-0
• MF: C₁₄H₁₅F₂NO₂
• MW: 267.27121090889
• CID: 5011100
• Update Time: 2025-06-13

Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate

• Inchi： 1S/C14H15F2NO2/c1-3-9-5-10(7-13(18)19-4-2)12(8-17)11(6-9)14(15)16/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： FKKGWBVNENAKMA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC)C=C(CC(=O)OCC)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate

Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate (CAS No. 1807292-87-0): A Comprehensive Overview

Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate (CAS No. 1807292-87-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate consists of a phenyl ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, and an ethyl ester moiety at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The presence of the cyano group enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attack, while the difluoromethyl group introduces lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved binding affinity, reduced metabolic degradation, and increased bioavailability. Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate exemplifies this trend, as its structure incorporates two fluorine atoms in a strategic position that can influence both its reactivity and its interaction with biological targets.

One of the most compelling aspects of Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate is its potential application in drug discovery. The compound's unique structural motifs have been explored in various preclinical studies as a scaffold for developing new therapeutic agents. For instance, researchers have investigated its efficacy as a potential intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The cyano group and the ester moiety provide versatile functional handles that can be modified to target specific biological pathways.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate in drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with key enzymes and receptors involved in disease processes. By leveraging computational tools, scientists have been able to predict optimal modifications to enhance its binding affinity and selectivity. These insights have paved the way for more targeted and effective drug development strategies.

The synthesis of Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate presents an interesting challenge due to its complex structural features. However, recent methodologies have made it more accessible to researchers. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group efficiently. Additionally, novel catalytic systems have been developed to facilitate the formation of the cyano group without generating harmful byproducts. These advancements have not only improved the yield and purity of the compound but also made its synthesis more environmentally sustainable.

The pharmacological profile of Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate has been extensively studied in vitro and in vivo. Initial studies have shown that it exhibits moderate activity against several target enzymes, including those involved in cancer cell proliferation and inflammation. Further research is ongoing to optimize its pharmacokinetic properties and evaluate its potential as a lead compound for drug development. The compound's ability to modulate key biological pathways makes it an attractive candidate for further investigation.

In conclusion, Ethyl 2-cyano-3-difluoromethyl-5-ethylphenylacetate (CAS No. 1807292-87-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.